4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole
Overview
Description
“4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole” is a chemical compound with the CAS Number: 1239511-06-8. It has a molecular weight of 329.97 and its linear formula is C5HF6IN2 .
Molecular Structure Analysis
The molecular structure of “4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole” is represented by the linear formula C5HF6IN2 .Physical And Chemical Properties Analysis
“4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole” is a solid substance. It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Anti-inflammatory and Antibacterial Agents
The trifluoromethylpyrazoles, with specific attention to compounds structurally related to 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, have shown significant potential as anti-inflammatory and antibacterial agents. Their activity is influenced by the position of the trifluoromethyl group on the pyrazole nucleus, which affects their biological activity profile. This discovery opens up avenues for medicinal chemists to design novel agents with enhanced efficacy and minimal side effects for treating inflammation and bacterial infections (Kaur, Kumar, & Gupta, 2015).
Anticancer Applications
Pyrazoline derivatives, including those related to 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, have been extensively studied for their potential in anticancer therapy. These compounds have been synthesized in various forms and tested for biological effects, showcasing significant anticancer activities. The research highlights pyrazoline's versatility as an electron-rich nitrogen carrier, which combines interesting electronic properties with potential dynamic applications in cancer treatment (Ray et al., 2022).
Organic Light-Emitting Diodes (OLEDs)
The BODIPY platform, which includes compounds like 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, has been identified as a promising material for organic light-emitting diodes (OLEDs). BODIPY-based materials have emerged as potential candidates for green to near-infrared (NIR) OLEDs due to their tunable electronic properties and the possibility of aggregation-induced emission (AIE). This review underscores the structural design and synthesis of BODIPY-based organic semiconductors for OLED application, highlighting the need for further research in this area (Squeo & Pasini, 2020).
Therapeutic Potential of Pyrazole Analogs
Pyrazole analogs, similar to 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, have demonstrated a broad spectrum of pharmacological activities. These activities range from anti-inflammatory, analgesic, antipyretic, to anticancer, antiviral, and antibacterial effects. Research in this area aims at developing new drug candidates with improved efficacy and lesser side effects, highlighting the therapeutic outlook of pyrazole analogs in drug discovery (Ganguly & Jacob, 2017).
Safety and Hazards
This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. In case of contact with skin or eyes, wash with plenty of water. If inhaled, remove the person to fresh air and keep them comfortable for breathing .
properties
IUPAC Name |
4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HF6IN2/c6-4(7,8)2-1(12)3(14-13-2)5(9,10)11/h(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTYORVJCWWESOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(NN=C1C(F)(F)F)C(F)(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HF6IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole | |
CAS RN |
1239511-06-8 |
Source
|
| Record name | 4-Iodo-3,5-bis-(trifluoromethyl)-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Spiro[indoline-3,4'-piperidine]-5-carboxylic acid](/img/structure/B577358.png)
![7,7-Dimethyl-1H,2H,3H,4H,5H,7H-furo[3,4-d]pyrimidine-2,4-dione](/img/structure/B577359.png)
![N-[4-(5-Cyclopropanecarboxamido-1H-benzimidazol-2-YL)phenyl]benzamide](/img/structure/B577361.png)
